Cas no 145325-48-0 (Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-)

• Product Name: Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-
• CAS No: 145325-48-0
• MF: C₂₁H₂₂N₂O₁₂
• MW: 494.405586719513
• CID: 2777923
• PubChem ID: 15329169
• Update Time: 2025-10-28

Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-
• 4,4'-[Pentane-1,5-diylbis(oxy)]bis(5-methoxy-2-nitrobenzoic acid)
• 4-[5-(4-carboxy-2-methoxy-5-nitrophenoxy)pentoxy]-5-methoxy-2-nitrobenzoic acid
• 145325-48-0
• SCHEMBL2468068
• 4,4'-(Pentane-1,5-diylbis(oxy))bis(5-methoxy-2-nitrobenzoic acid)
• DTXSID20571580
• DB-212566
• G83691

• Inchi： 1S/C21H22N2O12/c1-32-16-8-12(20(24)25)14(22(28)29)10-18(16)34-6-4-3-5-7-35-19-11-15(23(30)31)13(21(26)27)9-17(19)33-2/h8-11H,3-7H2,1-2H3,(H,24,25)(H,26,27)
• InChI Key： JFXUZZZMAFFGDO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-])CCCCCOC1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 494.11727414g/mol
• Monoisotopic Mass: 494.11727414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 203

Additional information on Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-

Benzoic Acid, 4,4'-[1,5-Pentanediylbis(Oxy)]bis[5-Methoxy-2-Nitro-: A Comprehensive Overview

Benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro- is a complex organic compound with the CAS number 145325-48-0. This compound belongs to the class of benzoic acids, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by two benzoic acid moieties connected via a 1,5-pentanediylbis(oxy) linker. Each benzoic acid group is further substituted with a methoxy and a nitro group at specific positions, making it a highly functionalized molecule with potential for diverse chemical reactivity.

The synthesis of benzoic acid derivatives has been a focal point of recent research due to their ability to act as intermediates in the construction of bioactive molecules. The presence of both methoxy and nitro groups introduces steric and electronic effects that can influence the compound's reactivity and stability. For instance, the nitro group is known to enhance the acidity of the benzoic acid moiety through resonance effects, while the methoxy group can modulate the electronic environment around the aromatic ring. These properties make benzoic acid derivatives valuable in the design of drugs targeting specific biological pathways.

Recent studies have highlighted the potential of benzoic acid derivatives in the development of novel antibiotics. The ability of these compounds to inhibit bacterial enzymes such as beta-lactamases has been explored extensively. For example, researchers have reported that certain benzoic acid derivatives can synergize with existing antibiotics to overcome drug resistance mechanisms in pathogenic bacteria. This finding underscores the importance of understanding the structural features of compounds like benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-, particularly how their substituents influence bioactivity.

In addition to pharmaceutical applications, benzoic acid derivatives are also being investigated for their role in materials science. The linker structure in this compound—specifically the 1,5-pentanediylbis(oxy) group—provides a flexible backbone that can be exploited in polymer synthesis. Recent advancements in polymer chemistry have demonstrated that such linkers can enhance the mechanical properties of polymeric materials while maintaining biocompatibility. This dual functionality makes benzoic acid derivatives attractive candidates for use in biomedical devices and drug delivery systems.

The study of benzoic acid derivatives has also extended into environmental chemistry. Researchers are exploring their potential as biosensors for detecting harmful pollutants in water systems. The unique electronic properties introduced by substituents like methoxy and nitro groups enable these compounds to interact selectively with certain contaminants. For instance, recent experiments have shown that benzoic acid derivatives can serve as sensitive indicators for heavy metal ions such as lead and mercury in aqueous environments.

From a synthetic perspective, the preparation of benzoic acid derivatives often involves multi-step reactions requiring precise control over reaction conditions. One common approach is through nucleophilic aromatic substitution or coupling reactions using transition metal catalysts. These methods allow for fine-tuning of substituent positions and ensure high yields of the desired product. The integration of green chemistry principles into these synthetic protocols has also been a growing trend, driven by increasing environmental concerns.

Looking ahead, the continued exploration of benzoic acid derivatives holds promise for breakthroughs across multiple disciplines. Their unique chemical properties make them ideal candidates for addressing challenges in medicine, materials science, and environmental protection. As research progresses, it is expected that new applications will emerge based on our deeper understanding of their structure-function relationships.

In conclusion, benzoic acid derivatives, particularly compounds like benzoic acid, 4,4'-[1,5-pentanediylbis(oxy)]bis[5-methoxy-2-nitro-, are pivotal contributors to modern chemical research. Their versatility and tunable properties continue to inspire innovative solutions across various fields. As scientific advancements unfold, these compounds will undoubtedly play an increasingly significant role in shaping future technologies and therapies.